Cas no 57983-72-9 (Butan-2-yl (2S)-2-acetamido-3-acetyloxypropanoate)

Butan-2-yl (2S)-2-acetamido-3-acetyloxypropanoate structure
57983-72-9 structure
Product Name:Butan-2-yl (2S)-2-acetamido-3-acetyloxypropanoate
CAS No:57983-72-9
MF:C11H19NO5
MW:245.272263765335
CID:2188239
Update Time:2023-08-06

Butan-2-yl (2S)-2-acetamido-3-acetyloxypropanoate Chemical and Physical Properties

Names and Identifiers

    • N,o-diacetyl-l-serine 1-methylpropyl ester
    • Butan-2-yl (2S)-2-acetamido-3-acetyloxypropanoate
    • Inchi: 1S/C11H19NO5/c1-5-7(2)17-11(15)10(12-8(3)13)6-16-9(4)14/h7,10H,5-6H2,1-4H3,(H,12,13)/t7?,10-/m0/s1
    • InChI Key: CBHMYCOKZVVWPZ-MHPPCMCBSA-N
    • SMILES: O(C([C@H](COC(C)=O)NC(C)=O)=O)C(C)CC

Computed Properties

  • Exact Mass: 245.126
  • Monoisotopic Mass: 245.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.7
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